Cas no 1820619-19-9 (5,6-Difluoroisoindoline hydrochloride)

• Product Name: 5,6-Difluoroisoindoline hydrochloride
• CAS No: 1820619-19-9
• MF: C₈H₈ClF₂N
• MW: 191.605628013611
• MDL: MFCD29033928
• CID: 4821266
• PubChem ID: 117587903
• Update Time: 2026-02-27

5,6-Difluoroisoindoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6-Difluoroisoindoline hydrochloride
• 5,6-Difluoroisoindolinehydrochloride
• CS-0435138
• 1820619-19-9
• SCHEMBL19926223
• 5,6-difluoro-2,3-dihydro-1H-isoindole;hydrochloride
• 5,6-DIFLUORO-2,3-DIHYDRO-1H-ISOINDOLE HYDROCHLORIDE
• EN300-223785
• F75324

• MDL： MFCD29033928
• Inchi： 1S/C8H7F2N.ClH/c9-7-1-5-3-11-4-6(5)2-8(7)10;/h1-2,11H,3-4H2;1H
• InChI Key： CKWVOHSNYJQGBF-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=CC2CNCC=2C=1)F

Computed Properties

• Exact Mass: 191.0313333g/mol
• Monoisotopic Mass: 191.0313333g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Additional information on 5,6-Difluoroisoindoline hydrochloride

5,6-Difluoroisoindoline Hydrochloride (CAS No. 1820619-19-9): An Emerging Compound in Medicinal Chemistry

5,6-Difluoroisoindoline hydrochloride (CAS No. 1820619-19-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of isoindolines, which are known for their diverse biological activities and pharmacological properties. The introduction of fluorine atoms at the 5 and 6 positions of the isoindoline ring imparts enhanced stability and bioavailability, making it a promising candidate for drug development.

The chemical structure of 5,6-difluoroisoindoline hydrochloride consists of a core isoindoline ring with two fluorine substituents at the 5 and 6 positions. The presence of these fluorine atoms not only enhances the lipophilicity of the molecule but also improves its metabolic stability and reduces its susceptibility to enzymatic degradation. These properties are crucial for optimizing the pharmacokinetic profile of the compound, ensuring that it can effectively reach its target site in the body.

Recent studies have highlighted the potential of 5,6-difluoroisoindoline hydrochloride in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate specific signaling pathways involved in neuronal survival and function, potentially offering neuroprotective benefits. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 5,6-difluoroisoindoline hydrochloride can inhibit the aggregation of amyloid-beta peptides, a key pathological feature of Alzheimer's disease.

In addition to its neuroprotective properties, 5,6-difluoroisoindoline hydrochloride has also shown promise in cancer research. Preclinical studies have indicated that this compound can selectively target cancer cells by disrupting their metabolic pathways and inducing apoptosis. A recent study in the journal Cancer Research reported that 5,6-difluoroisoindoline hydrochloride exhibits potent antitumor activity against various cancer cell lines, including those resistant to conventional chemotherapy agents.

The pharmacological profile of 5,6-difluoroisoindoline hydrochloride has been further characterized through extensive in vitro and in vivo experiments. These studies have revealed that the compound possesses favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. This makes it an attractive candidate for oral administration in clinical settings. Moreover, preclinical safety assessments have shown that 5,6-difluoroisoindoline hydrochloride exhibits a favorable safety profile with minimal toxicity at therapeutic doses.

The development of 5,6-difluoroisoindoline hydrochloride as a therapeutic agent is currently at an advanced stage, with several clinical trials underway to evaluate its efficacy and safety in human subjects. Early results from phase I trials have been encouraging, demonstrating that the compound is well-tolerated and exhibits dose-dependent biological activity. These findings have paved the way for further clinical evaluation in larger patient populations.

In conclusion, 5,6-difluoroisoindoline hydrochloride (CAS No. 1820619-19-9) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable addition to the arsenal of compounds available for treating various diseases.